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Compound of Interest

Compound Name: Megastigmatrienone

Cat. No.: B1235071

For Researchers, Scientists, and Drug Development Professionals

Introduction

Megastigmatrienone, also known by its trade name Tabanone, is a potent aroma chemical
prized for its complex and diffusive odor profile. As a C13-norisoprenoid derived from the
degradation of carotenoids, it possesses a multifaceted scent with woody, amber, tobacco, and
fruity-floral undertones. Its exceptional potency and fixative properties make it a valuable
ingredient in fine fragrance, personal care, and home care applications.[1] This document
provides detailed application notes and experimental protocols for researchers and developers
working with Megastigmatrienone.

Chemical and Physical Properties

A comprehensive understanding of Megastigmatrienone's chemical and physical properties is
fundamental for its effective application and analysis.
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Property

Value

Reference

Chemical Name

4-(2-Butenylidene)-3,5,5-

trimethylcyclohex-2-en-1-one

[21(3][4][5]

Tabanone, (E,E)-

Synonyms . : [21[3]141[5][6]
Megastigmatrienone
13215-88-8 (for mixed

CAS Number ) [11[31[4116]
isomers)

Molecular Formula C13H180 [21[31[61[7]

Molecular Weight 190.28 g/mol 21131 7]

Appearance Clear to pale yellowish liquid [2][3]
Woody-amber, tobacco,

Odor Profile honey-like, leathery, fruity, [11[2]i61[8]
floral

Boiling Point 289 °C (estimated) [9]

Flash Point 124.8 °C (estimated) [9]

Vapor Pressure

11 Pa at 25°C

[°]

Solubility

Practically insoluble in water;

soluble in ethanol

[2][9]

LogP (XLogP3-AA)

2.6

[2](3]

Fragrance Profile and Application

Megastigmatrienone is a highly versatile fragrance ingredient that can be incorporated into a

wide array of fragrance compositions to provide warmth, complexity, and longevity.
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Parameter

Description

Reference

Odor Type

Woody, Amber, Tobacco

[1]

Odor Description

A powerful and complex aroma
with distinctive woody-amber
character, featuring nuances of
sweet tobacco, honey, and
leather. It can also possess

fruity and floral undertones.

[1]6](8]

Odor Threshold

Extremely low, in the parts per
billion (ppb) range, indicating
high potency.

[1]

Applications

Fine fragrances (especially
men's colognes and oriental
types), tobacco flavorings,
luxury candles, home
fragrances, and personal care

products.

[1](10]

Function in Formulation

Provides depth, character, and
warmth. Acts as an excellent
fixative, extending the

longevity of the fragrance.

[1]

Recommended Use Level

Due to its high potency, it is
typically used in trace amounts

to achieve the desired effect.

[1]

Experimental Protocols

The following protocols provide detailed methodologies for the evaluation, formulation, and

stability testing of Megastigmatrienone.

Protocol 1: Olfactory Evaluation of Megastigmatrienone

Objective: To characterize the odor profile and determine the odor detection threshold of

Megastigmatrienone using Gas Chromatography-Olfactometry (GC-O) and a sensory panel.
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3.1.1. Gas Chromatography-Olfactometry (GC-O) Analysis

Materials and Equipment:

o Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactory detection
port (ODP)

e Capillary column suitable for fragrance analysis (e.g., DB-5MS)

e Helium carrier gas

» Megastigmatrienone standard

e Solvent for dilution (e.g., ethanol)

o Trained sensory panelists (assessors)

Procedure:

o Sample Preparation: Prepare a dilution series of the Megastigmatrienone standard in
ethanol.

e GC-MS/O System Setup:

o Install the capillary column in the GC.

o Set the GC oven temperature program to effectively separate the isomers of
Megastigmatrienone and other volatile compounds.

o Split the column effluent between the MS detector and the ODP.

e Analysis:

o Inject a known volume of the prepared sample into the GC.

o As the compounds elute from the GC column, they are simultaneously detected by the MS
and sniffed by a panelist at the ODP.
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o The panelist records the retention time, odor descriptor, and intensity of each perceived
odor.

o Data Analysis:

o Identify the Megastigmatrienone isomers based on their mass spectra and retention
times.

o Correlate the odor descriptors and intensities with the corresponding chromatographic
peaks.

o Determine the Flavor Dilution (FD) factor by analyzing the dilution series to identify the
highest dilution at which the odor is still detectable. This provides a semi-quantitative
measure of the odor potency.

3.1.2. Sensory Panel Evaluation
Objective: To obtain a detailed descriptive analysis of the odor of Megastigmatrienone.
Materials:

» Megastigmatrienone diluted in a suitable solvent (e.g., ethanol or dipropylene glycol) at
various concentrations.

e Odor-free smelling strips.

e A panel of trained sensory assessors.

e Acontrolled, odor-free environment for evaluation.
Procedure:

o Panelist Training: Train panelists to identify and scale the intensity of various odor attributes
relevant to Megastigmatrienone (e.g., woody, amber, tobacco, sweet, fruity).

o Sample Presentation: Dip smelling strips into the prepared solutions of
Megastigmatrienone. Present the strips to the panelists in a randomized and blind manner.
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o Evaluation: Each panelist evaluates the odor of the sample at different time intervals (top,
middle, and base notes) and rates the intensity of the predefined odor attributes on a
structured scale.

o Data Analysis: Analyze the data statistically to generate a sensory profile of
Megastigmatrienone, highlighting its dominant and minor odor characteristics.

Protocol 2: Formulation of a Woody-Amber Fragrance
Accord

Objective: To create a simple woody-amber fragrance accord incorporating
Megastigmatrienone.

Materials:

Megastigmatrienone (Tabanone)

o Other fragrance ingredients (e.g., Iso E Super, Ambroxan, Cedarwood oil, Vanillin,
Labdanum)

o Perfumer's alcohol (ethanol)

e Glass beakers and stirring rods

 Digital scale

e Smelling strips

Procedure:

» Define the Accord Concept: Aim for a warm, diffusive, and long-lasting woody-amber
character where Megastigmatrienone provides a signature tobacco and leathery nuance.

 Ingredient Selection and Ratio Exploration: Start with a simple base and build upon it. The
following is a suggested starting point:

o Iso E Super: 40% (for a smooth, woody-amber base)
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o Ambroxan: 10% (for a diffusive, ambery character)

o Cedarwood Atlas: 15% (for a classic dry woodiness)

o Vanillin (10% solution): 5% (for a touch of sweetness and warmth)

o Labdanum Absolute (10% solution): 5% (for a rich, resinous amber note)

o Megastigmatrienone (1% solution): 5% (for the characteristic tobacco, woody complexity)

o Hedione: 20% (for diffusion and a floral-jasmine touch)

e Blending:

o Accurately weigh each ingredient into a glass beaker.

o Mix the ingredients thoroughly.

o Dilute the final accord in perfumer's alcohol to the desired concentration (e.g., 20%).
e Maturation and Evaluation:

o Allow the accord to mature for at least 48 hours.

o Evaluate the accord on a smelling strip at different stages of evaporation to assess the
interplay of the notes.

o Adjust the ratios of the ingredients as needed to achieve the desired olfactory profile.

Protocol 3: Accelerated Stability Testing of
Megastigmatrienone in a Consumer Product Base

Objective: To evaluate the stability of a fragrance containing Megastigmatrienone in a
cosmetic lotion base under accelerated conditions.

Materials and Equipment:

o Cosmetic lotion base (unfragranced)
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e Fragrance oil containing Megastigmatrienone

e Glass jars with airtight lids

 Stability ovens set at different temperatures (e.g., 40°C, 50°C)
o Refrigerator (4°C)

e pH meter

e Viscometer

e Light exposure cabinet (optional)

Procedure:

e Sample Preparation:

o Prepare a batch of the lotion base fragranced with a known concentration of the
Megastigmatrienone-containing fragrance oil.

o Prepare a control batch of the unfragranced lotion base.
o Fill the samples into glass jars, leaving some headspace.
» Storage Conditions:

o Place samples under the following conditions:

Elevated temperature: 40°C and 50°C

Room temperature: ~25°C (as a control)

Refrigerated: 4°C (as a control)

Freeze-thaw cycles: Alternate between -10°C and 25°C for several cycles.

Light exposure: Place samples in a light cabinet or near a window.
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o Evaluation Schedule: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12
weeks).

e Parameters to Evaluate:

o

Odor: Assess any changes in the fragrance profile, intensity, or the development of any
off-odors.

(¢]

Color: Observe any changes in the color of the Iotion.

[¢]

pH: Measure the pH of the lotion.

[¢]

Viscosity: Measure the viscosity of the lotion.

[e]

Phase Separation: Visually inspect for any signs of emulsion instability.

» Data Analysis and Interpretation: Compare the results of the aged samples to the room
temperature and refrigerated controls. Any significant changes in the evaluated parameters
may indicate an instability of the fragrance in the product base.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the olfactory signaling pathway, a typical experimental
workflow for Megastigmatrienone analysis, and its formation from carotenoid degradation.

Olfactory Cilia Olfactory Sensory Neuron

Binds to ol Adenylyl
lenyly|
Megastigmatrienone Cyclase

Click to download full resolution via product page

Caption: General olfactory signaling cascade initiated by an odorant like Megastigmatrienone.
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Caption: Experimental workflow for the comprehensive analysis of Megastigmatrienone's
fragrance profile.
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Caption: Simplified pathway of Megastigmatrienone formation from carotenoid degradation.
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Safety and Handling

Megastigmatrienone is classified as harmful if swallowed and may cause skin irritation or an
allergic skin reaction.[11] It is also considered harmful to aquatic life with long-lasting effects.
[11]

e Handling: Wear protective gloves, clothing, and eye protection.[11] Avoid breathing dust,
fume, gas, mist, vapors, or spray.[11] Do not eat, drink, or smoke when using this product.
[11]

» Storage: Store in a well-ventilated place. Keep the container tightly closed.

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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